Benzenesulfonamide, 4-methoxy-N-[2-[(1E)-2-(4-pyridinyl)ethenyl]phenyl]-
Benzenesulfonamide, 4-methoxy-N-[2-[(1E)-2-(4-pyridinyl)ethenyl]phenyl]-
HMN-154 is a benzenesulfonamide anticancer agent. HMN-154 inhibits DNA binding of NF-Y to the human major histocompatibility complex class II human leukocyte antigen DRA Y-box sequence in a dose-dependent manner.
Brand Name:
Vulcanchem
CAS No.:
173528-92-2
VCID:
VC0530007
InChI:
InChI=1S/C20H18N2O3S/c1-25-18-8-10-19(11-9-18)26(23,24)22-20-5-3-2-4-17(20)7-6-16-12-14-21-15-13-16/h2-15,22H,1H3/b7-6+
SMILES:
COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C=CC3=CC=NC=C3
Molecular Formula:
C20H18N2O3S
Molecular Weight:
366.4 g/mol
Benzenesulfonamide, 4-methoxy-N-[2-[(1E)-2-(4-pyridinyl)ethenyl]phenyl]-
CAS No.: 173528-92-2
Inhibitors
VCID: VC0530007
Molecular Formula: C20H18N2O3S
Molecular Weight: 366.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 173528-92-2 |
---|---|
Product Name | Benzenesulfonamide, 4-methoxy-N-[2-[(1E)-2-(4-pyridinyl)ethenyl]phenyl]- |
Molecular Formula | C20H18N2O3S |
Molecular Weight | 366.4 g/mol |
IUPAC Name | 4-methoxy-N-[2-[(E)-2-pyridin-4-ylethenyl]phenyl]benzenesulfonamide |
Standard InChI | InChI=1S/C20H18N2O3S/c1-25-18-8-10-19(11-9-18)26(23,24)22-20-5-3-2-4-17(20)7-6-16-12-14-21-15-13-16/h2-15,22H,1H3/b7-6+ |
Standard InChIKey | CIJCDFMGZYKSSC-VOTSOKGWSA-N |
Isomeric SMILES | COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2/C=C/C3=CC=NC=C3 |
SMILES | COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C=CC3=CC=NC=C3 |
Canonical SMILES | COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C=CC3=CC=NC=C3 |
Appearance | Solid powder |
Description | HMN-154 is a benzenesulfonamide anticancer agent. HMN-154 inhibits DNA binding of NF-Y to the human major histocompatibility complex class II human leukocyte antigen DRA Y-box sequence in a dose-dependent manner. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | (E)-4-(2-(2-p-methoxy-benzene-sulfonamide) phenyl)(ethenyl ) pyridine HMN 154 HMN-154 |
Reference | 1: Tanaka H, Ohshima N, Hidaka H. Isolation of cDNAs encoding cellular |
PubChem Compound | 6366736 |
Last Modified | Nov 11 2021 |
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